Cas no 2877708-77-3 (N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide)

• Product Name: N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide
• CAS No: 2877708-77-3
• MF: C₁₄H₂₃F₃N₂O₂
• MW: 308.339834451675
• CID: 5310102
• PubChem ID: 165431487
• Update Time: 2025-07-16

N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2877708-77-3
• N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide
• AKOS040887939
• F6830-8456

• Inchi： 1S/C14H23F3N2O2/c15-14(16,17)10-19-5-1-11(2-6-19)9-13(20)18-12-3-7-21-8-4-12/h11-12H,1-10H2,(H,18,20)
• InChI Key： HFKRQHHORKRTBL-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(CC(NC2CCOCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 308.17116247g/mol
• Monoisotopic Mass: 308.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide

Professional Introduction to N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide (CAS No. 2877708-77-3)

N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2877708-77-3, represents a novel molecular entity with a unique structural framework that combines an oxan-4-yl moiety and a piperidin-4-yl group, both of which are known for their potential pharmacological properties. The introduction of the 2,2,2-trifluoroethyl substituent further enhances its chemical complexity and may contribute to its biological activity.

The structural design of N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide is meticulously crafted to explore its pharmacodynamic potential. The presence of the oxan-4-yl ring, a saturated cyclic ether, introduces rigidity and stability to the molecule, while the piperidin-4-yl group provides a hydrogen bond acceptor capability, which is crucial for binding to biological targets. The incorporation of the 2,2,2-trifluoroethyl group not only influences the electronic properties of the molecule but also enhances its lipophilicity, making it more suitable for membrane penetration and target interaction.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic pathways and improve drug bioavailability. The 2,2,2-trifluoroethyl group in N-(oxan-4-yl)-2-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]acetamide is particularly noteworthy as it can influence the compound's pharmacokinetic profile by enhancing its metabolic stability and reducing susceptibility to enzymatic degradation. This feature makes it an attractive candidate for further exploration in drug development.

The compound's potential applications in pharmaceutical research are vast. Its unique structural features suggest that it may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, oncology, and inflammatory diseases. The combination of the oxan-4-yl, piperidin-4-yl, and 2,2,2-trifluoroethyl groups creates a multifaceted molecular scaffold that can be tailored to interact with specific biological targets. This flexibility is particularly valuable in the context of drug discovery, where the ability to modulate multiple pathways simultaneously can lead to more effective therapeutic outcomes.

The synthesis of N-(oxan-4-yl)-2-[1-(< strong > 2877708